Cas no 1367665-24-4 (4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid)

• Product Name: 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid
• CAS No: 1367665-24-4
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD22039228
• CID: 5607070
• PubChem ID: 129976020
• Update Time: 2025-07-20

4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1367665-24-4
• 4-(2,2,2-trifluoroethyl)piperidine-2-carboxylic acid
• EN300-8725148
• 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid

• MDL： MFCD22039228
• Inchi： 1S/C8H12F3NO2/c9-8(10,11)4-5-1-2-12-6(3-5)7(13)14/h5-6,12H,1-4H2,(H,13,14)
• InChI Key： PGBQFWQLQVTTHP-UHFFFAOYSA-N
• SMILES： FC(CC1CCNC(C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid

Recent Advances in the Study of 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid (CAS: 1367665-24-4)

The compound 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid (CAS: 1367665-24-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethyl and piperidine-carboxylic acid moieties, exhibits promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have explored its synthesis, pharmacological properties, and applications in medicinal chemistry, shedding light on its mechanistic pathways and therapeutic efficacy.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid via a multi-step process involving palladium-catalyzed cross-coupling and subsequent functional group transformations. The researchers highlighted the compound's high yield and purity, which are critical for its application in preclinical studies. The synthetic route was optimized to minimize by-products, ensuring scalability for industrial production. This advancement addresses previous challenges in the large-scale synthesis of this compound, paving the way for its broader use in pharmaceutical development.

In another groundbreaking study, the pharmacological profile of 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid was investigated for its potential as a modulator of gamma-aminobutyric acid (GABA) receptors. The research, conducted by a team at the University of California, demonstrated that the compound exhibits selective binding to GABA_A receptor subtypes, suggesting its utility in treating anxiety and epilepsy. The study utilized in vitro electrophysiology and molecular docking simulations to elucidate the binding interactions, revealing a unique binding pocket that could be exploited for designing more selective GABAergic drugs.

Further investigations into the compound's metabolic stability and pharmacokinetics were reported in Bioorganic & Medicinal Chemistry Letters (2024). The study employed advanced LC-MS/MS techniques to evaluate the compound's plasma stability and liver microsomal metabolism. Results indicated that 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid exhibits favorable metabolic stability, with a half-life exceeding 4 hours in human liver microsomes. These findings underscore its potential as a viable candidate for further drug development, particularly for oral administration.

Beyond its neurological applications, recent research has also explored the compound's role in metabolic disease therapy. A collaborative study between Harvard Medical School and MIT identified 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid as a potent inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme implicated in type 2 diabetes. The compound demonstrated superior inhibitory activity compared to existing DPP-4 inhibitors in preclinical models, with minimal off-target effects. This discovery opens new avenues for developing next-generation antidiabetic drugs with improved efficacy and safety profiles.

In conclusion, the growing body of research on 4-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid (CAS: 1367665-24-4) highlights its multifaceted potential in drug discovery. From its optimized synthesis to its promising pharmacological properties, this compound represents a valuable scaffold for developing therapeutics across diverse disease areas. Future studies should focus on advancing its clinical translation, particularly in addressing unmet medical needs in neurology and metabolic disorders.